![molecular formula C10H8Cl2O3 B132580 4-(2,3-Dichlorophenyl)-4-oxobutanoic acid CAS No. 32003-41-1](/img/structure/B132580.png)
4-(2,3-Dichlorophenyl)-4-oxobutanoic acid
Overview
Description
Scientific Research Applications
- Antihypertensive Activity : 1,4-DHPs are well-known as calcium channel blockers, making them effective antihypertensive agents .
- Anticancer Potential : Researchers have explored 1,4-DHP derivatives for their anticancer properties . Our compound could be a valuable lead in this context.
- Antimicrobial and Antimutagenic Effects : The 1,4-DHP core has demonstrated antimicrobial and antimutagenic activities . Investigating our compound’s potential in these areas is worthwhile.
Structure-Activity Relationship (SAR) Studies
Researchers can delve into the SAR of 1,4-DHPs, aiming to design derivatives with enhanced potency and specificity for specific targets. Our compound could serve as a valuable case study in this regard.
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2,3-dichlorophenylpiperazine, have been shown to interact with a range of receptors, including serotonin [5-hydroxytryptamine (5-ht)] and dopamine receptors .
Mode of Action
It’s worth noting that similar compounds like 2,3-dichlorophenylpiperazine have been shown to act as partial agonists of the dopamine d2 and d3 receptors . This suggests that 4-(2,3-Dichlorophenyl)-4-oxobutanoic acid might also interact with these receptors, leading to changes in neurotransmitter activity.
Biochemical Pathways
The interaction of similar compounds with dopamine and serotonin receptors suggests that it may influence pathways related to these neurotransmitters .
Pharmacokinetics
Similar compounds like lamotrigine, which has a 2,3-dichlorophenyl group, are rapidly absorbed with a bioavailability of ≥95% .
Result of Action
The interaction of similar compounds with dopamine and serotonin receptors suggests that it may influence neurotransmitter activity, potentially leading to changes in mood, cognition, and behavior .
Action Environment
It’s worth noting that similar compounds can be irritants for tissues including eyes and mucous membranes, and inhalation of dust from the chemical can be poisonous . Therefore, the environment in which this compound is used or stored could potentially influence its action and efficacy.
properties
IUPAC Name |
4-(2,3-dichlorophenyl)-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2O3/c11-7-3-1-2-6(10(7)12)8(13)4-5-9(14)15/h1-3H,4-5H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDPLPJUODUTOIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40563260 | |
Record name | 4-(2,3-Dichlorophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40563260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-Dichlorophenyl)-4-oxobutanoic acid | |
CAS RN |
32003-41-1 | |
Record name | 4-(2,3-Dichlorophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40563260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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